1-{[(Butoxymethyl)selanyl]methoxy}butane

• CAS No.: 87484-76-2
• Molecular Formula: C10H22O2Se
• Molecular Weight: 253.25 g/mol
• IUPAC Name: 1-(butoxymethylselanylmethoxy)butane
• InChI: InChI=1S/C10H22O2Se/c1-3-5-7-11-9-13-10-12-8-6-4-2/h3-10H2,1-2H3
• InChI Key: OVXBSXBWDOMUAH-UHFFFAOYSA-N
• Canonical SMILES: CCCCOC[Se]COCCCC

Description

1-{[(Butoxymethyl)selanyl]methoxy}butane is an organic compound with the molecular formula C10H22O2Se. It contains a selenium atom, which is relatively rare in organic compounds, making it an interesting subject for chemical research. The compound features two ether groups and a butoxymethyl group attached to a selenium atom, contributing to its unique chemical properties .

Preparation Methods

The synthesis of 1-{[(Butoxymethyl)selanyl]methoxy}butane typically involves the reaction of butoxymethyl chloride with sodium selenide, followed by the addition of methoxybutane. The reaction is carried out under an inert atmosphere to prevent oxidation of the selenium atom. The industrial production methods are similar but often involve larger scale reactions with optimized conditions to maximize yield and purity .

Chemical Reactions Analysis

1-{[(Butoxymethyl)selanyl]methoxy}butane undergoes several types of chemical reactions, including:

Oxidation: The selenium atom can be oxidized to form selenoxide or selenone derivatives.

Reduction: Reduction reactions can convert the selenium atom to a lower oxidation state.

Substitution: The compound can undergo nucleophilic substitution reactions, where the butoxymethyl or methoxy groups are replaced by other nucleophiles. Common reagents used in these reactions include oxidizing agents like hydrogen peroxide for oxidation and reducing agents like sodium borohydride for reduction. .

Scientific Research Applications

1-{[(Butoxymethyl)selanyl]methoxy}butane has several applications in scientific research:

Chemistry: It is used as a reagent in organic synthesis, particularly in the formation of selenium-containing compounds.

Biology: The compound is studied for its potential biological activity, including antioxidant properties due to the presence of selenium.

Medicine: Research is ongoing to explore its potential therapeutic applications, such as in the treatment of diseases related to oxidative stress.

Industry: It is used in the production of specialty chemicals and materials that require the unique properties of selenium .

Mechanism of Action

The mechanism by which 1-{[(Butoxymethyl)selanyl]methoxy}butane exerts its effects involves the interaction of the selenium atom with various molecular targets. Selenium can participate in redox reactions, influencing cellular oxidative stress pathways. The compound can also interact with enzymes and proteins that contain thiol groups, potentially modifying their activity and function .

Comparison with Similar Compounds

Similar compounds to 1-{[(Butoxymethyl)selanyl]methoxy}butane include other selenium-containing organic molecules such as selenomethionine and selenocysteine. Compared to these compounds, this compound is unique due to its specific structure, which includes two ether groups and a butoxymethyl group.

Conclusion

This compound is a fascinating compound with unique chemical properties and a wide range of applications in scientific research and industry